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Compound of Interest

Compound Name: 4-(3,4-Difluorophenyl)phenol

CAS No.: 108185-80-4

Cat. No.: B3045475

Get Quote

A Multi-Modal Spectroscopic Technical Guide
Executive Summary & Chemical Profile
The precise structural characterization of fluorinated biphenyls is challenging due to the

complex spin-spin coupling introduced by

F nuclei. This guide details a self-validating protocol to distinguish 4-(3,4-
difluorophenyl)phenol from its regioisomers (e.g., 2,4-difluoro or 3,5-difluoro analogs). The
methodology integrates High-Resolution Mass Spectrometry (HRMS) for elemental
composition with multi-nuclear NMR (

H,

C,

F) for connectivity and spatial arrangement.

Target Analyte Profile
IUPAC Name: 4-(3,4-Difluorophenyl)phenol[1]
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Molecular Formula:

Exact Mass: 206.0543 Da

Core Scaffold: Biphenyl[2]

Key Features:

Ring A: Electron-rich phenol (4-hydroxyphenyl).

Ring B: Electron-deficient 3,4-difluorobenzene.

Synthesis Context (The Origin)
Understanding the synthetic origin aids in anticipating impurities (regioisomers). The industry-

standard route is a Suzuki-Miyaura cross-coupling reaction.

Reagents: 4-Hydroxyphenylboronic acid + 1-Bromo-3,4-difluorobenzene.

Catalyst:

or

.

Base:

or

.

Solvent: Dioxane/Water or Toluene/Water.

Note: Regioisomer contamination (e.g., from 2,3-difluoro impurities in the starting material)

makes the NMR elucidation steps below critical.

Analytical Workflow Strategy
The following logic flow ensures a "First-Time-Right" structural confirmation.
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Crude Sample

Step 1: HRMS (ESI-)
Confirm C12H8F2O

[M-H]- = 205.047

Mass Check

Step 2: FT-IR
Confirm -OH (3300 cm-1)

Confirm Ar-F (1200-1100 cm-1)

Func. Groups

Step 3: 19F NMR
Determine F-substitution pattern

(The 'Smoking Gun')

Regiochem

Step 4: 1H NMR
Assign AA'BB' (Phenol)

Assign ABC (Difluoro ring)

Connectivity

Step 5: 2D NMR (HMBC/COSY)
Verify Linkage C1-C1'

Scaffold

Step 6: X-Ray Crystallography
(Optional: Absolute Confirmation)

Final Proof

Click to download full resolution via product page

Figure 1: Logical workflow for the structural elucidation of fluorinated biphenyls.
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Step-by-Step Elucidation Protocol
Step 1: High-Resolution Mass Spectrometry (HRMS)
Objective: Validate elemental composition and unsaturation.

Method: ESI (Electrospray Ionization) in Negative Mode.

Rationale: Phenols ionize readily in negative mode (

).

Expected Data:

Parent Ion (

): 205.0471 (Calculated for

).

Isotope Pattern: Distinctive

C satellite intensity consistent with 12 carbons.

Fragmentation: Loss of HF (

185) or CO (

177) is characteristic of fluorophenols.

Step 2: Infrared Spectroscopy (FT-IR)
Objective: Confirm functional groups.

Sample Prep: ATR (Attenuated Total Reflectance) on solid crystal.

Key Bands:

O-H Stretch: Broad band at

(H-bonded).
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C=C Aromatic: Sharp peaks at

.

C-F Stretch: Strong absorption at

.

Step 3: Nuclear Magnetic Resonance (NMR) - The Core
Analysis
Objective: Complete atomic assignment and regiochemistry confirmation.

Solvent: DMSO-

(Preferred for phenols to observe the OH proton and prevent exchange).

Frequency: 400 MHz or higher recommended due to complex F-H coupling.[3]

A.

F NMR (The Regio-Marker)
This is the most diagnostic step. The 3,4-difluoro substitution pattern is unique compared to

2,4- or 3,5-isomers.

Expected Pattern: Two distinct signals in the aromatic fluoride region (

to

ppm).

Coupling Logic:

(Ortho F-F):

. This large coupling proves the fluorines are adjacent (3,4-position). Note: 3,5-difluoro
would show no such large coupling (

).
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/

: Additional splitting by nearby protons.

Signal
Approx. Shift (

)
Multiplicity

Coupling
Constants (Hz)

Assignment

F-4' -138.0 ppm ddd
,

,
Para to Linker

F-3' -142.0 ppm ddd
,

,
Meta to Linker

B.

H NMR (Proton Connectivity)
The spectrum will display two distinct spin systems: the AA'BB' of the phenol ring and the

ABCX (where X=F) of the difluorophenyl ring.
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Proton Position Multiplicity
Approx.[4][5]
[6][7][8] Shift
(ppm)

Coupling
Explanation

OH Phenol s (broad) 9.60

Exchangeable

with

.

H-2, H-6
Phenol (ortho to

link)
d (AA'BB') 7.55 . Coupled to H-

3,5.

H-3, H-5
Phenol (ortho to

OH)
d (AA'BB') 6.88 . Shielded by

OH.

H-2' Difluoro Ring ddd 7.70

(large H-F),

,

.

H-6' Difluoro Ring ddd 7.50
,

.

H-5' Difluoro Ring dt / ddd 7.45
,

.

C.

C NMR (Carbon Skeleton)
Look for the characteristic C-F coupling quartets/doublets.

C-3' & C-4' (C-F): Will appear as doublets of doublets (dd) with very large coupling constants

(

).
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C-1 (Phenol C-OH): Deshielded (

).

Visualizing the Spin System
The following diagram illustrates the coupling network that must be verified in the COSY (H-H)

and HETCOR/HSQC (H-C) spectra.

F-3'

F-4'

3J (22Hz)

H-2'
3J (11Hz)

H-5'3J (10Hz)

H-6'

4J (2Hz)
3J (8.5Hz)

Click to download full resolution via product page

Figure 2: Spin-spin coupling network for the 3,4-difluorophenyl moiety. The strong F-F coupling

is the primary identifier.

Technical Validation Checklist
To ensure the structure is 4-(3,4-difluorophenyl)phenol and not an isomer, confirm:

Mass:

205.05 (Negative mode).

F NMR: Two signals, mutual coupling
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(Proves ortho-F).

Symmetry: Phenol ring shows AA'BB' (symmetric); Difluoro ring shows ABC (asymmetric).

Coupling: H-5' must show two large couplings (one to H-6', one to F-4').
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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